2,6-dichloro-4-methylbenzene-1-sulfonamide
Overview
Description
2,6-dichloro-4-methylbenzene-1-sulfonamide is a chemical compound. It is a derivative of benzene, where the benzene ring is substituted by two chlorine atoms, a methyl group, and a sulfonamide group .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with two chlorine atoms, a methyl group, and a sulfonamide group attached .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dichloro-4-methylbenzene-1-sulfonamide involves the sulfonation of 2,6-dichloro-4-methylbenzenamine followed by conversion of the resulting sulfonic acid to the sulfonamide.", "Starting Materials": [ "2,6-dichloro-4-methylbenzenamine", "Sulfuric acid", "Sodium nitrite", "Sodium sulfite", "Sodium hydroxide", "Ammonium chloride" ], "Reaction": [ "Dissolve 2,6-dichloro-4-methylbenzenamine in concentrated sulfuric acid to form the sulfonic acid derivative.", "Add sodium nitrite and sodium sulfite to the reaction mixture to form the diazonium salt.", "Add sodium hydroxide to the diazonium salt to form the sulfonamide.", "Isolate the sulfonamide by filtration and wash with water.", "Recrystallize the sulfonamide from a suitable solvent such as ethanol or acetone.", "Dry the product under vacuum to obtain 2,6-dichloro-4-methylbenzene-1-sulfonamide." ] } | |
| 871876-37-8 | |
Molecular Formula |
C7H7Cl2NO2S |
Molecular Weight |
240.1 |
Purity |
95 |
Origin of Product |
United States |
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